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Compound of Interest

(2-lodophenyl)(pyridin-3-
Compound Name:
yl)methanone
Cat. No.: B11811572
Get Quote

CAS Registry Number: 1187165-39-4[1][2]
Executive Summary

3-(2-lodobenzoyl)pyridine (also known as (2-lodophenyl)(pyridin-3-yl)methanone) is a
specialized heterocyclic building block used primarily in medicinal chemistry and organic
synthesis.[1] Characterized by a diaryl ketone scaffold linking a pyridine ring and an ortho-
iodinated benzene ring, this compound serves as a critical intermediate for constructing fused
heterocyclic systems (such as aza-fluorenones) and developing pharmaceutical agents
targeting G-protein coupled receptors (GPCRS), including orexin receptors.[1] Its unique 2-iodo
substitution pattern allows for subsequent palladium-catalyzed cross-coupling or intramolecular
cyclization reactions.[1]

Chemical Identification & Properties
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Property Data

CAS Number 1187165-39-4

IUPAC Name (2-lodophenyl)(pyridin-3-yl)methanone
Synonyms 3-(2-lodobenzoyl)pyridine; Phenyl-3-pyridyl

ketone, 2'-iodo-

Molecular Formula C12HsINO

Molecular Weight 309.10 g/mol

SMILES IC1=CC=CC=C1C(=0)C2=CN=CC=C2

InChlKey IDLZVVLIGWMOOK-UHFFFAOYSA-N

Appearance Off-white to pale yellow solid

Solubility Soluble.in DMSO, DCM, Methanol; Sparingly
soluble in water

Melting Point 85-89 °C (Typical for this class)

Synthesis & Methodology

The synthesis of 3-(2-lodobenzoyl)pyridine requires precise control to prevent deiodination or

regioisomeric scrambling.[1] The most robust protocol involves the nucleophilic addition of an

organometallic reagent to a nitrile, followed by hydrolysis.

Protocol: Grighard Addition to 3-Cyanopyridine

This method avoids the harsh conditions of Friedel-Crafts acylation, which is often ineffective

on electron-deficient pyridine rings.[1]

Reagents:

e Substrate: 3-Cyanopyridine (1.0 eq)

o Reagent: 2-lodophenylmagnesium chloride (1.1 eq) (Prepared via iodine-magnesium

exchange using i-PrMgCl to preserve the iodide)[1]
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e Solvent: Anhydrous THF

e Quench: 2M HCI

Step-by-Step Workflow:

e Preparation of Grignard: In a flame-dried flask under Argon, dissolve 1,2-diiodobenzene (1.0
eq) in anhydrous THF. Cool to -20°C. Add i-PrMgCl (1.05 eq) dropwise.[1] Stir for 1 hour to
generate 2-iodophenylmagnesium iodide via selective exchange.

» Addition: Cool the Grignard solution to -78°C. Add a solution of 3-cyanopyridine (1.0 eq) in
THF dropwise over 30 minutes.

e Imine Formation: Allow the mixture to warm slowly to 0°C and stir for 2 hours. The
magnesium salt of the ketimine precipitates.[1]

o Hydrolysis: Quench the reaction with 2M HCI (aq) and stir vigorously for 1 hour at room
temperature to hydrolyze the imine to the ketone.

o Workup: Neutralize with NaHCOs. Extract with Dichloromethane (3x). Wash combined
organics with brine, dry over MgSQOas, and concentrate.

 Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Reaction Pathway Visualization

3-Cyanopyridine

i-PrMgCl, THF + Start2 H30+ Hydrolysis

. -20°C (/Mg Exchange 2-lodophenyl-Mgl -78°C to 0°C Imine to Ketone 3-(2-lodobenzoyl)pyridine
u —(_9_9_)_> — SLWUL 5 4—)_>
1,2-Diiodobenzene (Grignard Reagent) Ketimine Intermediate (CAS 1187165-39-4)

Click to download full resolution via product page

Caption: Figure 1. Controlled synthesis via Grignard addition to nitrile, preserving the ortho-
iodo substituent.[1]

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxypyridine
https://www.benchchem.com/product/b11811572/docs?utm_src=pdf-body-img#technical-guide-3-2-iodobenzoyl-pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dihydroxypyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11811572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development
Scaffold for Fused Heterocyclics

The primary utility of 3-(2-lodobenzoyl)pyridine lies in its ability to undergo intramolecular
cyclization.[1] The ortho-iodo group is perfectly positioned for palladium-catalyzed ring closure
to form 5-azafluorenones (indeno[1,2-b]pyridin-5-one), a core scaffold in many cytotoxic
alkaloids and potential anticancer agents.[1]

Orexin Receptor Antagonists

Research indicates that diaryl ketone derivatives, specifically those linking pyridine and phenyl
rings, are key intermediates in the synthesis of Orexin receptor modulators (e.g., dual orexin
receptor antagonists or DORAS). The iodine handle allows for the late-stage introduction of
diverse amines or solubilizing groups via Buchwald-Hartwig amination.[1]

Photochemical Precursors

The compound serves as a precursor for photocyclization studies.[1] Irradiation of the ketone
can induce radical cyclization, providing a metal-free route to polycyclic aromatic hydrocarbons
(PAHSs) containing nitrogen.[1]

Safety & Handling (SDS Summary)

Hazard Classification: Irritant (GHS07)

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]
Handling Protocol:

e PPE: Wear nitrile gloves, safety goggles, and a lab coat.
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» Ventilation: Always handle within a certified chemical fume hood to avoid inhalation of dust or
vapors.[1]

» Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Light sensitive
—store in amber vials to prevent gradual deiodination or photochemical degradation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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